Cas no 88311-36-8 (1,3-Cyclohexanedione, 5-(4-methyl-3,5-dinitrophenyl)-2-(1-oxopropyl)-)

• Product Name: 1,3-Cyclohexanedione, 5-(4-methyl-3,5-dinitrophenyl)-2-(1-oxopropyl)-
• CAS No: 88311-36-8
• MF: C₁₆H₁₆N₂O₇
• MW: 348.307444572449
• CID: 637796
• PubChem ID: 71409186
• Update Time: 2025-04-19

1,3-Cyclohexanedione, 5-(4-methyl-3,5-dinitrophenyl)-2-(1-oxopropyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione, 5-(4-methyl-3,5-dinitrophenyl)-2-(1-oxopropyl)-
• 5-(4-methyl-3,5-dinitrophenyl)-2-propanoylcyclohexane-1,3-dione
• 88311-36-8
• DTXSID60828944

• Inchi： 1S/C16H16N2O7/c1-3-13(19)16-14(20)6-10(7-15(16)21)9-4-11(17(22)23)8(2)12(5-9)18(24)25/h4-5,10,16H,3,6-7H2,1-2H3
• InChI Key： MXCKUCBYGLLBBS-UHFFFAOYSA-N
• SMILES： O=C1C(C(CC)=O)C(CC(C2C=C(C(C)=C(C=2)[N+](=O)[O-])[N+](=O)[O-])C1)=O

Computed Properties

• Exact Mass: 348.09575085g/mol
• Monoisotopic Mass: 348.09575085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 565
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 143Ų